Cas no 82158-25-6 ((4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol)
82158-25-6 structure
Product Name:(4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol
CAS No:82158-25-6
MF:C16H13ClO2
MW:272.726223707199
CID:1805487
PubChem ID:54836
Update Time:2025-04-21
(4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol
- (4-chlorophenyl)-(3-methyl-1-benzofuran-2-yl)methanol
- 2-BENZOFURANMETHANOL, alpha-(4-CHLOROPHENYL)-3-METHYL-
- alpha-(4-Chlorophenyl)-3-methyl-2-benzofuranmethanol
- 82158-25-6
- SCHEMBL11105961
- DTXSID401002512
-
- Inchi: 1S/C16H13ClO2/c1-10-13-4-2-3-5-14(13)19-16(10)15(18)11-6-8-12(17)9-7-11/h2-9,15,18H,1H3
- InChI Key: UQMOUHJLYOWVID-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1=C(C)C2C=CC=CC=2O1)O
Computed Properties
- Exact Mass: 272.0604073g/mol
- Monoisotopic Mass: 272.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 33.4Ų
(4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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